Ferrous bicarbonate

Specification

• CAS No.: 6013-77-0
• Molecular Formula: C2H2FeO6
• Molecular Weight: 177.88 g/mol
• IUPAC Name: hydrogen carbonate;iron(2+)
• Standard InChI: InChI=1S/2CH2O3.Fe/c2*2-1(3)4;/h2*(H2,2,3,4);/q;;+2/p-2
• Standard InChI Key: DKIDFDYBDZCAAU-UHFFFAOYSA-L
• SMILES: C(=O)(O)[O-].C(=O)(O)[O-].[Fe+2]
• Canonical SMILES: C(=O)(O)[O-].C(=O)(O)[O-].[Fe+2]

Introduction

Chemical Identity and Structure

Molecular Composition

Ferrous bicarbonate has the molecular formula C2H2FeO6, which can be more specifically written as Fe(HCO3)2 to indicate its composition of one iron(II) ion coordinated with two bicarbonate ions. Its CAS Registry Number is 6013-77-0, and it has a molecular weight of 177.88 g/mol. The structural representation can be expressed as [Fe+2].[O=C(O)[O-]]2, indicating the ionic nature of the compound with iron in the +2 oxidation state coordinated with two bicarbonate anions.

Chemical Behavior

Ferrous bicarbonate exists primarily in solution and demonstrates less stability in solid form compared to ferrous carbonate. In aqueous environments, it participates in equilibrium reactions including:

Fe2+ + 2HCO3- ⇌ Fe(HCO3)2

This equilibrium is highly pH-dependent and influenced by dissolved carbon dioxide levels. Under conditions of increased pH or decreased CO2 pressure, ferrous bicarbonate can convert to the less soluble ferrous carbonate:

Fe(HCO3)2 ⇌ FeCO3 + CO2 + H2O

The solubility and stability of ferrous bicarbonate in natural waters are governed by several factors including pH, redox potential (Eh), temperature, and the presence of other ions and complexing agents.

Formation and Occurrence

Natural Formation

In natural aquatic systems, ferrous bicarbonate forms when iron-bearing minerals interact with carbon dioxide-rich water. The process typically involves the dissolution of iron from minerals followed by reaction with dissolved carbon dioxide and water:

Fe2+ + 2CO2 + 2H2O ⇌ Fe(HCO3)2

This process is particularly relevant in groundwater systems where anoxic conditions prevail, allowing iron to remain in its reduced Fe2+ state.

Physical Properties

Solubility and Stability

Ferrous bicarbonate is considerably more soluble in water compared to ferrous carbonate. The compound is relatively unstable and can readily convert to ferrous carbonate under appropriate conditions, particularly when pH increases or CO2 pressure decreases.

In natural water systems, the concentration of dissolved ferrous iron (which includes ferrous bicarbonate) is controlled by various factors including pH, redox potential, and bicarbonate concentration. Table 1 presents analytical data showing the relationship between bicarbonate concentration and dissolved ferrous iron in groundwater samples.

Table 1: Relationship Between Bicarbonate and Ferrous Iron in Groundwater Samples

pH	Bicarbonate (HCO3-) (ppm)	Ferrous Iron (Fe2+) (ppm)
6.1	29	9.5
7.3	19	4.8
6.5	56	3.6
7.7	45	0.70
7.6	76	0.14
7.7	65	0.75
6.6	119	0.19
7.7	123	0.17
8.2	192	0.38
8.0	112	5.3
7.1	206	0.70
7.3	255	0.40

(Data adapted from source)

Environmental Significance

Role in Natural Water Systems

Ferrous bicarbonate plays a significant role in the iron cycle in natural waters, particularly in groundwater and anoxic environments where reduced iron species predominate. The presence and stability of ferrous bicarbonate in water systems are governed by complex equilibria involving pH, carbon dioxide concentration, and redox conditions.

Biochemical Interactions

Iron-Mediated Oxidation Processes

Studies have shown that iron can mediate the oxidation of low-density lipoprotein (LDL), potentially playing a role in atherosclerosis. Research indicates that iron-catalyzed oxidation of LDL is significantly affected by buffer systems, with oxidation being much greater in bicarbonate/CO2 buffer compared to phosphate buffer.

This finding suggests that bicarbonate ions influence the redox behavior of iron, potentially through the formation of iron-bicarbonate complexes with altered redox potentials. The interaction between iron and bicarbonate may lead to complexes that favor the generation of reactive oxygen species or highly reactive carbonate radicals that facilitate oxidation processes.

Research has found that "interactions between bicarbonate and iron or heme derivatives leads to complexes with redox potentials that favor the generation of reactive oxygen species and/or to the generation of highly reactive CO2 anion or bicarbonate radical that facilitates LDL oxidation".

Research Findings on Related Iron Complexes

Stability Constants and Complexation Behavior

Research on iron complexation provides insights into the behavior of ferrous ions with various anions. A study determined the stability constant for the ferrous iron borate complex [FeB(OH)4+] to be 3.70 ± 0.10 at 25°C, which may have relevance to understanding the complexation behavior of ferrous ions with bicarbonate.

The study noted that such complexation "plays an important role under reducing environments for iron chemistry," which is also applicable to ferrous bicarbonate formation. This research suggests that ferrous iron readily forms complexes with various anions under appropriate conditions, affecting its solubility and reactivity.

Iron Carbonate Synthesis Research

Detailed research has been conducted on the synthesis of ferrous carbonate (FeCO3), exploring various parameters including temperature, pressure, and reaction time. Table 2 summarizes the parameters investigated for ferrous carbonate synthesis, which may provide insights for developing methods to prepare or study ferrous bicarbonate.

Table 2: Parameters for Ferrous Carbonate Synthesis

Fe/CO2 ratio	Temperature (°C)	Pressure (bar)	Reaction time (h)
1:4	25	10	24
1:4	80	10	24
1:4	130	10	24
1:4	130	1	24
1:4	130	5	24
1:4	130	15	24
1:4	130	10	4
1:4	130	10	6
1:4	130	10	12
1:4	130	10	24
1:4	130	10	72
1:4	130	10	96

(Data from sources)

These studies found that synthesis parameters significantly influence the quality and properties of the resulting ferrous carbonate, with optimal conditions typically involving temperatures around 130°C, pressures of 10 bar, and reaction times of at least 24 hours. Similar principles might apply to controlling the formation and properties of ferrous bicarbonate under laboratory conditions.

Comparative Analysis with Related Compounds

Ferrous Bicarbonate vs. Ferrous Carbonate

Ferrous bicarbonate (Fe(HCO3)2) differs from ferrous carbonate (FeCO3) in several important ways. While ferrous carbonate is a relatively stable solid with limited solubility in water (0.0067g/100mL at 25°C), ferrous bicarbonate exhibits greater solubility and exists primarily in solution. Ferrous carbonate has a molecular weight of 115.85 g/mol, compared to 177.88 g/mol for ferrous bicarbonate.

Ferrous carbonate forms hexagonal crystals with a gray-brown or off-white to beige color and a density of approximately 3.8. It decomposes upon heating rather than melting. In contrast, ferrous bicarbonate is less stable and more reactive, readily converting to ferrous carbonate under appropriate conditions.